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A Note on Chemical Identification: The query specified CAS Number 93-96-9. However,
extensive research indicates this is likely a typographical error, as the vast body of scientific
literature, historical context, and regulatory documentation points to the closely related and
highly significant compound, (2,4,5-Trichlorophenoxy)acetic acid (2,4,5-T), which is assigned
CAS Number 93-76-5. This guide will focus on the properties and uses of 2,4,5-T (CAS 93-76-
5), a compound of immense historical and scientific importance.

Introduction: A Potent Herbicide and Its Notorious
Legacy

(2,4,5-Trichlorophenoxy)acetic acid, commonly known as 2,4,5-T, is a synthetic herbicide
belonging to the chlorophenoxy acetic acid class.[1][2] Developed in the late 1940s, it functions
as a synthetic auxin, a mimic of natural plant growth hormones.[1][3] When applied to broad-
leaved plants, it induces rapid, uncontrolled growth that ultimately leads to the plant's death.[4]
This selective action made it an effective tool for controlling unwanted vegetation in agricultural,
forestry, and industrial settings for several decades.[5][6][7]
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The scientific narrative of 2,4,5-T, however, is inextricably linked to its manufacturing process
and a highly toxic, carcinogenic byproduct: 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD).[1][4]
The presence of TCDD as a contaminant in commercial preparations of 2,4,5-T, most famously
in the defoliant "Agent Orange," led to severe health and environmental consequences.[3][9]
[10] These concerns ultimately resulted in the cessation of its use in many countries, including
the United States, by 1985.[1][5] This guide provides a detailed examination of 2,4,5-T, from its
fundamental properties and mechanism of action to its synthesis, applications, and the
toxicological profile that defined its history.

Physicochemical Properties

Technical grade 2,4,5-T is a light tan or colorless crystalline solid.[2][11] Its solubility is a key
determinant of its formulation and environmental behavior. While sparingly soluble in water, its
alkali metal and amine salts exhibit greater water solubility. Conversely, its ester forms are
insoluble in water but soluble in oils, which influenced their use in various herbicide
formulations.[11]

Property Value Source(s)
(2,4,5-Trichlorophenoxy)acetic

IUPAC Name _ [1]
acid

CAS Number 93-76-5 [1]

Molecular Formula CsHsCIz03 [12]

Molecular Weight 255.48 g/mol [12]
Light tan solid / Colorless

Appearance [2][11]
crystals

Melting Point 153-156 °C [11]

Water Solubility 150 mg/L (sparingly soluble) [11]

Vapor Pressure 700 nPa at 25°C [11]

Mechanism of Action: Synthetic Auxin Pathway

© 2026 BenchChem. All rights reserved. 2/16 Tech Support


https://en.wikipedia.org/wiki/2,4,5-Trichlorophenoxyacetic_acid
https://www.coresta.org/sites/default/files/technical_documents/appendix/TN005-GN5-2019_Auxin-Herbicides.pdf
https://www.ncbi.nlm.nih.gov/books/NBK594243/
https://en.wikipedia.org/wiki/Agent_Orange
https://www.publichealth.va.gov/exposures/agentorange/basics.asp
https://en.wikipedia.org/wiki/2,4,5-Trichlorophenoxyacetic_acid
https://biomonitoring.ca.gov/sites/default/files/downloads/245T_FactSheet.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Trichlorophenoxyacetic-acid
https://www.healthandenvironment.org/docs/Toxipedia2,4,5-TArchive.pdf
https://www.healthandenvironment.org/docs/Toxipedia2,4,5-TArchive.pdf
https://en.wikipedia.org/wiki/2,4,5-Trichlorophenoxyacetic_acid
https://en.wikipedia.org/wiki/2,4,5-Trichlorophenoxyacetic_acid
https://www.chemicalbook.com/synthesis/2-4-5-trichlorophenoxyacetic-acid.htm
https://www.chemicalbook.com/synthesis/2-4-5-trichlorophenoxyacetic-acid.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Trichlorophenoxyacetic-acid
https://www.healthandenvironment.org/docs/Toxipedia2,4,5-TArchive.pdf
https://www.healthandenvironment.org/docs/Toxipedia2,4,5-TArchive.pdf
https://www.healthandenvironment.org/docs/Toxipedia2,4,5-TArchive.pdf
https://www.healthandenvironment.org/docs/Toxipedia2,4,5-TArchive.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2546331?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

2,4,5-T exerts its herbicidal effect by acting as a persistent mimic of indole-3-acetic acid (IAA),
the most important natural auxin in plants. Unlike natural auxins, which are carefully regulated
and metabolized by the plant, synthetic auxins like 2,4,5-T overwhelm these regulatory
systems.[3][4]

The mechanism involves several key steps:

o Uptake and Translocation: 2,4,5-T is readily absorbed by the foliage and roots and is
transported throughout the plant via its vascular tissues.[13]

e Cellular Accumulation: The molecule enters plant cells via active transport but cannot exit
through the normal efflux carriers. This leads to a toxic accumulation within the cell.

o Hormonal Disruption: The high intracellular concentration of 2,4,5-T leads to the
overstimulation of auxin-responsive genes. This disrupts numerous vital processes, including
cell division, elongation, and differentiation.

e Uncontrolled Growth: The ultimate result is unsustainable, distorted growth. This manifests
as leaf deformation, tissue necrosis, and eventually, the death of the plant.[4]

© 2026 BenchChem. All rights reserved. 3/16 Tech Support


https://www.ch.ic.ac.uk/rzepa/mim/environmental/html/245t.htm
https://www.coresta.org/sites/default/files/technical_documents/appendix/TN005-GN5-2019_Auxin-Herbicides.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1532.htm
https://www.coresta.org/sites/default/files/technical_documents/appendix/TN005-GN5-2019_Auxin-Herbicides.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2546331?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Absorbed by
foliage/roots

Broad-legaved Plant

Plant Cell

1. Uptake & Accumulation
2,4,5-T enters cell via active transport.
Cannot exit via efflux carriers.

2. Auxin Receptor Binding
(e.g., ARF1)

Translocates to

Nucleus

Initiates

3. Altered Gene Expression
Over-stimulation of
auxin-responsive genes.

Leads to

4. Uncontrolled Growth
(Epinasty, Tissue Necrosis)

5. Plant Death

Click to download full resolution via product page

Fig 1: Simplified workflow of 2,4,5-T's herbicidal action.
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Synthesis, Manufacturing, and the TCDD
Contaminant

The standard commercial synthesis of 2,4,5-T is a two-step process.[1][13] The causality
behind its controversial history lies not in the primary reaction but in the synthesis of its
precursor, 2,4,5-trichlorophenol.

Step 1: Synthesis of 2,4,5-Trichlorophenol The precursor, 2,4,5-trichlorophenaol, is produced
from 1,2,4,5-tetrachlorobenzene via hydrolysis with sodium hydroxide (NaOH) at elevated
temperatures.

Step 2: Condensation with Chloroacetic Acid 2,4,5-trichlorophenol is then reacted with
chloroacetic acid in the presence of a base to yield (2,4,5-Trichlorophenoxy)acetic acid.[1]

The Ciritical Side Reaction: TCDD Formation The critical issue arises during the synthesis of
2,4,5-trichlorophenol. If the reaction temperature is not strictly controlled and exceeds
approximately 160°C, a side reaction occurs where two molecules of the sodium 2,4,5-
trichlorophenoxide intermediate condense to form the highly stable and extremely toxic 2,3,7,8-
tetrachlorodibenzo-p-dioxin (TCDD).[4][11] Early manufacturing facilities often lacked precise
temperature controls, leading to significant TCDD contamination in the final 2,4,5-T product,
with some batches containing up to 60 parts per million (ppm).[1] With proper temperature
control, TCDD levels can be kept below 5 parts per billion (ppb).[1]

To address this, alternative synthesis routes were developed that avoid the high-temperature
hydrolysis step, thereby producing 2,4,5-T that is analytically free of TCDD. One such method
involves the nitration of 1,2,4-trichlorobenzene, followed by reduction, diazotization, and
hydrolysis to create the 2,4,5-trichlorophenol intermediate without the conditions that favor
TCDD formation.[14][15]
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Fig 2: Synthesis of 2,4,5-T and the TCDD side reaction.

Applications and Historical Context
Agricultural and Forestry Use

From the 1940s to the 1970s, 2,4,5-T was a widely used herbicide for controlling broadleaf and
woody weeds in various settings:

e Agriculture: Selective control of weeds in cereal crops and rice.[11]
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o Forestry: Management of underbrush and unwanted hardwoods, particularly in conifer
forests.[6][7][11]

e Infrastructure: Clearing vegetation along railways, power lines, and roadsides.[4][5]

Military Use: Agent Orange

The most notorious application of 2,4,5-T was its use by the U.S. military as a chemical
defoliant during the Vietnam War (1962-1971).[9] It was a primary component of the "Rainbow
Herbicides," so-named for the colored stripes on their storage drums.[16][17]

e Agent Orange: The most widely used formulation, Agent Orange was an equal mixture of the
ester forms of 2,4,5-T and 2,4-D (2,4-dichlorophenoxyacetic acid).[1][9][10]

o Agent Pink and Agent Green: Other formulations that also contained 2,4,5-T, sometimes in
higher concentrations.[1]

The objective of Operation Ranch Hand was to strip away forest canopy and destroy crops to
deny cover and food sources to opposing forces.[10] However, the 2,4,5-T procured for military
use was heavily contaminated with TCDD, leading to devastating long-term health effects for
both military personnel and the Vietnamese population.[8][9][17]

Regulatory Phase-Out

Growing concerns over the toxicity of the TCDD contaminant led to a global regulatory
crackdown. In 1970, the U.S. Department of Agriculture suspended the use of 2,4,5-T on food
crops.[1] By 1985, the U.S. Environmental Protection Agency (EPA) had terminated all
remaining uses in the United States.[1][5] Many other countries followed suit, and its
international trade is now restricted by the Rotterdam Convention.[1]

Toxicology and Safety Profile

The toxicology of commercial 2,4,5-T is a dual profile: the toxicity of the herbicide itself and the
far more severe toxicity of its TCDD contaminant.

Toxicity of 2,4,5-T
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2,4,5-T itself is considered moderately toxic. High-dose occupational or intentional exposures
have resulted in symptoms such as weakness, headache, nausea, abdominal pain, myotonia,
and potential renal and hepatic injury.[1] Once absorbed, it is largely eliminated unchanged in
the urine with a half-life of about 19 hours.[11]

Toxicity of TCDD Contaminant

TCDD is one of the most potent synthetic toxicants known.[18] It is a persistent organic
pollutant and is classified as a human carcinogen.[1][10] The health effects associated with
Agent Orange exposure are primarily attributed to TCDD.[4]

Chloracne: A severe and persistent acne-like skin condition that is a hallmark sign of
significant dioxin exposure.[4][8]

e Carcinogenicity: TCDD is linked to various cancers, including soft-tissue sarcoma, non-
Hodgkin's lymphoma, and chronic lymphocytic leukemia.[7][17]

» Reproductive and Developmental Effects: Exposure has been associated with birth defects
and developmental problems in offspring.[9][17][19]

» Other Conditions: TCDD exposure is also linked to diabetes, heart disease, and porphyria
cutanea tarda.[8][9]

The International Agency for Research on Cancer (IARC) classifies the chlorophenoxyacetic
acid group of chemicals as possibly carcinogenic to humans.[1]

Environmental Fate and Ecological Impact

The environmental behavior of 2,4,5-T is characterized by moderate persistence.

 In Soil: It is moderately mobile in soils and is primarily degraded by microbial action.[11][20]
The half-life in solil is typically around 21-24 days.[11]

e On Vegetation: Residues on plant surfaces degrade through metabolism and weathering,
with a half-life on grass reported as 8-17 days.[11] One study showed a 90% decline in
residues on forest vegetation within one month of application.[21]
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e In Water: 2,4,5-T that enters water systems does not persist long, as it is either absorbed by
sediment or degraded.[11] Direct photolysis can also contribute to its breakdown in aquatic
environments.[2]

The long-term ecological impact is significantly worsened by the presence of TCDD, which is
far more persistent and prone to bioaccumulation than 2,4,5-T itself.[11][19]

Analytical Methodologies

The detection of 2,4,5-T in environmental and biological samples is critical for exposure
assessment and residue monitoring. High-performance liquid chromatography coupled with
tandem mass spectrometry (LC-MS/MS) is a highly sensitive and specific method for its
guantification.[22][23] Gas chromatography with electron-capture detection (GC-ECD) is
another established technique, often used after a derivatization step.[24]

Example Protocol: 2,4,5-T Analysis in Water by LC-
MS/MS

This protocol is a generalized workflow based on established principles for analyzing acidic
herbicides.

e Sample Preparation:
o Collect a water sample (e.g., 500 mL).

o Acidify the sample to a pH of ~2.5-3.0 to ensure 2,4,5-T is in its non-ionized form, which
enhances extraction efficiency.

o If suspended solids are present, filter the sample through a 0.45 um filter.
e Solid-Phase Extraction (SPE) - Trace Enrichment:

o Condition an appropriate SPE cartridge (e.g., a polymeric reversed-phase sorbent) with
methanol followed by acidified water.

o Load the acidified water sample onto the cartridge. The 2,4,5-T will be retained on the
sorbent while salts and polar impurities pass through.
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o Wash the cartridge with a weak organic solvent/water mixture to remove remaining
interferences.

o Elute the 2,4,5-T from the cartridge using a small volume of a strong organic solvent like
acetonitrile or methanol.

e Concentration and Reconstitution:

o Evaporate the eluate to dryness under a gentle stream of nitrogen.

o Reconstitute the residue in a small, precise volume of the initial mobile phase (e.g., 1 mL)
for LC-MS/MS analysis.

e LC-MS/MS Analysis:

o Chromatography: Inject the reconstituted sample onto a C18 reversed-phase HPLC
column. Use a gradient elution with a mobile phase consisting of acidified water and an
organic solvent (e.g., acetonitrile) to separate 2,4,5-T from other compounds.

o Mass Spectrometry: Detect and quantify the analyte using a triple quadrupole mass
spectrometer operating in negative ionization mode. Monitor specific precursor-to-product
ion transitions (Multiple Reaction Monitoring - MRM) for unambiguous identification and
guantification.
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Fig 3: General workflow for the analysis of 2,4,5-T in water.

Conclusion

(2,4,5-Trichlorophenoxy)acetic acid stands as a powerful case study in chemical science,
balancing high efficacy with profound, unintended consequences. As a synthetic auxin, its
mode of action was highly effective for selective weed control, benefiting agriculture and
forestry for decades. However, the inherent risk of forming the potent toxicant TCDD during its
manufacture defined its legacy. The use of contaminated 2,4,5-T in Agent Orange created a
public health and environmental crisis that led to its eventual prohibition and continues to be
the subject of research and public discourse. For researchers and drug development
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professionals, the story of 2,4,5-T serves as a critical lesson in the importance of process
chemistry, impurity profiling, and long-term toxicological assessment.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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